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Abstract

This technical guide provides an in-depth exploration of the thermodynamic properties of
diprotium oxide, the most common isotopic variant of water (H20). Recognizing the critical
role of this substance across numerous scientific and industrial domains—particularly in
pharmaceutical development where its properties can influence everything from formulation to
final product stability—this document collates essential data, outlines experimental
methodologies for its characterization, and discusses its broader implications. For comparative
purposes, and acknowledging its significance in specialized applications, thermodynamic data
for deuterium oxide (D20) is also presented. This guide is intended to be a core reference for
professionals requiring precise and comprehensive data on the thermodynamic behavior of
water.

Introduction: Defining "Diprotium Oxide"

"Diprotium oxide" is the technical term for water in which both hydrogen atoms are the most
common isotope, protium (*H). Its chemical formula is H20. In common parlance, it is simply
known as water or light water. While the term "diprotium oxide" is not frequently used, it
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serves to distinguish it from other isotopic variants, or isotopologues, such as "heavy water"
(deuterium oxide, D20), where the hydrogen atoms are the deuterium isotope (2H or D).

Water is a fundamental component in countless biological and chemical processes.[1][2] Its
unique thermodynamic properties are a direct consequence of its molecular structure and the
extensive hydrogen bonding between molecules.[3] In the context of drug development, water
is a ubiquitous solvent, a key player in determining the stability and efficacy of pharmaceutical
products, and a critical component in manufacturing processes.[4][5][6] The concept of "water
activity" is particularly important in predicting the stability of drug formulations.[7]

Thermodynamic Properties of Diprotium Oxide
(H20)

The thermodynamic properties of diprotium oxide have been extensively studied and are well-
characterized. The following tables summarize key quantitative data.

Table 1: Fundamental Thermodynamic Properties of Diprotium Oxide (Hz20)

Property Value Conditions
Molar Mass 18.015 g/mol

Triple Point 273.16 K (0.01 °C), 611.73 Pa  [8]

Critical Point 647 K (374 °C), 22.1 MPa [8]

Standard Enthalpy of

Formation (liquid) -285.83 kJ/mol 298.15 K
Standard Molar Entropy (liquid)  69.91 J/(mol-K) 298.15 K
Enthalpy of Fusion 6.01 kJ/mol 273.15K
Enthalpy of Vaporization 40.68 kJ/mol 373.15K

Table 2: Isobaric Heat Capacity (Cp) of Diprotium Oxide (H20) at 0.1 MPa
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Temperature (K)

Isobaric Heat Capacity (kJ/(kg-K))

273.15 4.2176
298.15 4.1818
323.15 4.1784
348.15 4.1896
373.15 4.2159

Table 3: Density (p) of Saturated Liquid Diprotium Oxide (H20)

Temperature (K)

Density ( kg/m 2)

273.16 999.79
298.15 997.05
323.15 988.04
348.15 977.75
373.15 958.37

Note: The data presented in the tables are based on internationally accepted formulations,
such as those from the International Association for the Properties of Water and Steam

(IAPWS).

Comparative Data: Thermodynamic Properties of

Deuterium Oxide (D20)

Deuterium oxide, or heavy water, exhibits notable differences in its thermodynamic properties

compared to diprotium oxide due to the increased mass of the deuterium isotope.[9] These

differences are critical in applications such as nuclear moderation and isotopic labeling.

Table 4: Fundamental Thermodynamic Properties of Deuterium Oxide (D20)
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Property Value Conditions
Molar Mass 20.028 g/mol [10]
Triple Point 276.97 K (3.82 °C) [10]

N _ 643.89 K (370.74 °C), 21.66
Critical Point

MPa

Enthalpy of Fusion 6.34 kJ/mol 276.97 K
Enthalpy of Vaporization 41.52 kJ/mol 374.57 K (Boiling Point)

Table 5: Density (p) of Saturated Liquid Deuterium Oxide (D20)

Temperature (K)

Density ( kg/m 2)

276.97 1105.3
298.15 1104.4
323.15 1098.3
348.15 1089.4
373.15 1073.3

Experimental Protocols for Determination of
Thermodynamic Properties

The precise measurement of the thermodynamic properties of water requires sophisticated

experimental techniques. Below are summaries of key methodologies.

Adiabatic Vacuum Calorimetry for Heat Capacity

Measurement

This method is used to determine the heat capacity of a substance in its solid and liquid states.

[11]
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e Apparatus: An adiabatic calorimeter is used, which consists of a sample container
surrounded by adiabatic shields. The shields are maintained at the same temperature as the
sample to prevent heat exchange with the surroundings.

e Procedure:

[e]

A known mass of the sample (e.g., diprotium oxide) is placed in the calorimeter.

o

The system is cooled to the starting temperature.

[¢]

A measured amount of electrical energy is supplied to the sample, causing a small
increase in temperature.

[¢]

The temperature change is precisely measured.

o Calculation: The heat capacity (Cp) is calculated using the formula: Cp = (AQ / AT) / m where
AQ is the heat supplied, AT is the temperature change, and m is the mass of the sample.

o Data Analysis: The measurements are repeated over a range of temperatures to determine
the temperature dependence of the heat capacity.[11]

Determination of Thermodynamic Properties from Speed
of Sound Measurements

Thermodynamic properties such as density and isobaric heat capacity can be derived from
measurements of the speed of sound.[12]

e Apparatus: A pulse-echo or resonant acoustic interferometer is used to measure the speed
of sound in the fluid at various temperatures and pressures.

e Procedure:
o The fluid is contained in a measurement cell with a known path length.
o An acoustic signal is transmitted through the fluid, and the time of flight is measured.

o The speed of sound is calculated from the time of flight and the path length.
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e Thermodynamic Integration: The measured speed of sound data is used in thermodynamic
integration along with initial values of density and isobaric specific heat capacity at a single
low-pressure isobar to derive other thermodynamic properties over a wide range of
temperatures and pressures.[12]

Visualizations: Workflows and Relationships
Experimental Workflow for Calorimetry

The following diagram illustrates the workflow for determining the heat capacity of diprotium
oxide using adiabatic vacuum calorimetry.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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